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For researchers, scientists, and professionals in metallurgical process development,

understanding the nuances of deoxidation is critical for producing high-quality steel.

Ferrosilicon, an alloy of iron and silicon, is a cornerstone deoxidizer in the steel industry. Its

primary function is to remove excess oxygen from molten steel, thereby preventing the

formation of defects and improving the mechanical properties of the final product. The

efficiency of this process is significantly influenced by the grade of ferrosilicon used, primarily

differentiated by silicon content.

This guide provides an objective comparison of the deoxidation efficiency of common

ferrosilicon grades, supported by available experimental data. It also outlines the typical

experimental protocols for evaluating deoxidizer performance, offering a framework for further

research and process optimization.

The Role of Silicon in Deoxidation
The deoxidizing power of ferrosilicon stems from the strong chemical affinity of silicon for

oxygen.[1] When introduced into molten steel, silicon reacts with dissolved oxygen to form

silicon dioxide (SiO₂), which is a stable oxide.[1] This reaction can be represented by the

following equation:

Si + 2O → SiO₂

The resulting silicon dioxide has a lower density than molten steel, causing it to float to the

surface and be removed with the slag.[1] This process effectively reduces the oxygen content

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8270449?utm_src=pdf-interest
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/isijinternational/64/7/64_ISIJINT-2024-018/_html/-char/en
https://www.jstage.jst.go.jp/article/isijinternational/64/7/64_ISIJINT-2024-018/_html/-char/en
https://www.jstage.jst.go.jp/article/isijinternational/64/7/64_ISIJINT-2024-018/_html/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in the steel, leading to improved cleanliness and preventing the formation of porosity and

harmful oxide inclusions.[1]

Comparative Deoxidation Performance of
Ferrosilicon Grades
The most commonly used grades of ferrosilicon in steelmaking are FeSi45, FeSi65, and

FeSi75, indicating approximately 45%, 65%, and 75% silicon content, respectively.[2][3]

Generally, a higher silicon content corresponds to a stronger deoxidizing effect.[4]

Ferrosilicon Grade Typical Silicon Content (%)
Key Characteristics &
Deoxidation Efficiency

FeSi45 40-47

Moderate deoxidation strength.

Often used in foundries and for

steel grades with less stringent

cleanliness requirements due

to its lower cost.[3][5]

FeSi65 63-67

Good deoxidation efficiency

and is a cost-effective option

for general steelmaking.[2]

FeSi75 72-80

High deoxidation efficiency.

Preferred for producing high-

purity and specialty steels

where low oxygen content is

critical.[6]

Experimental Data on Deoxidation Efficiency

While comprehensive, directly comparative studies across all grades under identical conditions

are limited in publicly available literature, existing research provides valuable insights:

One study highlighted the significant impact of both silicon content and impurities on

deoxidation performance. It was observed that the addition of FeSi75 with a low aluminum

content (0.5 wt%) reduced the oxygen content of the steel melt to 15-20 parts per million (ppm).
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In contrast, FeSi65 with a higher aluminum content (2 wt%) only lowered the oxygen content to

40-45 ppm from an initial 50-60 ppm.[1] This underscores that while higher silicon content in

FeSi75 is a primary driver of its superior deoxidation power, the presence of other elements like

aluminum can also play a crucial role in inclusion formation and overall steel cleanliness.

Another data point indicates that an addition of 0.3% to 0.8% of FeSi75 can effectively

decrease the oxygen content in molten steel from an initial range of 80-100 ppm down to 35-55

ppm.[1]

Experimental Protocol for Evaluating Deoxidation
Efficiency
To systematically evaluate and compare the deoxidation efficiency of different ferrosilicon
grades, a controlled laboratory-scale experimental protocol is essential. The following

methodology outlines a typical approach:

1. Melt Preparation:

High-purity electrolytic iron is melted in an induction furnace under an inert argon

atmosphere to prevent reoxidation.

The furnace temperature is precisely controlled and monitored, typically around 1600°C.

2. Initial Sampling:

Once the desired temperature is reached and the melt is stable, an initial sample of the

molten steel is taken using a vacuum sampler.

This sample is analyzed to determine the baseline oxygen content before the addition of the

deoxidizer.

3. Deoxidizer Addition:

A pre-weighed amount of the specific ferrosilicon grade being tested is added to the molten

steel. The amount is calculated based on the desired final silicon content and the weight of

the steel bath.
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4. Reaction and Timed Sampling:

The molten steel is stirred to ensure a homogeneous distribution of the deoxidizer.

Samples of the molten steel are taken at specific time intervals (e.g., 1, 5, 10, and 15

minutes) after the ferrosilicon addition to track the deoxidation kinetics.

5. Sample Analysis:

The collected steel samples are prepared for analysis by polishing the surface and cleaning

with a solvent like acetone to remove any surface contamination.

The total oxygen content of each sample is determined using the inert gas fusion technique

(e.g., LECO analyzer).[7][8] In this method, the steel sample is melted in a graphite crucible,

and the released oxygen, in the form of carbon monoxide, is measured by an infrared

detector.[8][9]

In addition to oxygen analysis, the chemical composition of the steel, including silicon

content, is determined using methods like X-ray fluorescence (XRF) or optical emission

spectrometry (OES).

Microscopic analysis of the samples using a scanning electron microscope with energy-

dispersive X-ray spectroscopy (SEM-EDS) is performed to characterize the size,

morphology, and composition of the resulting non-metallic inclusions.

6. Data Evaluation:

The deoxidation efficiency is evaluated by comparing the final total oxygen content to the

initial oxygen content.

The rate of deoxidation can be determined by plotting the oxygen content as a function of

time.

The cleanliness of the steel is assessed based on the number, size, and type of inclusions

observed.
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Below is a visual representation of a generalized experimental workflow for evaluating the

deoxidation efficiency of ferrosilicon.
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Experimental workflow for evaluating ferrosilicon deoxidation.

Conclusion
The selection of a ferrosilicon grade is a critical decision in the steelmaking process that

directly impacts the final product's quality. Higher grades of ferrosilicon, such as FeSi75,

generally offer superior deoxidation efficiency, leading to lower total oxygen content and

improved steel cleanliness. However, the choice of the optimal grade also depends on the

specific requirements of the steel being produced, economic considerations, and the presence

of impurities in the ferrosilicon. For researchers and industry professionals, a thorough

understanding of the comparative performance of different grades, coupled with rigorous

experimental evaluation, is key to optimizing deoxidation practices and achieving desired steel

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Influence of Ferrosilicon Addition on Silicon-oxygen Equilibria in High-silicon Steels
[jstage.jst.go.jp]

2. Ferrosilicon vs Other Ferro Alloys | Complete Comparison Guide [ferrosilicon.co]

3. zxferroalloy.com [zxferroalloy.com]

4. The Research on Carbon Deoxygenation of Molten Steel and Its Application in the
Converter Steelmaking Process [ouci.dntb.gov.ua]

5. researchgate.net [researchgate.net]

6. Deoxidation Equilibrium of Manganese and Silicon in Liquid Iron-Nickel Alloys | CiNii
Research [cir.nii.ac.jp]

7. jstage.jst.go.jp [jstage.jst.go.jp]

8. ptspl.com [ptspl.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8270449?utm_src=pdf-body-img
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-body
https://www.benchchem.com/product/b8270449?utm_src=pdf-custom-synthesis
https://www.jstage.jst.go.jp/article/isijinternational/64/7/64_ISIJINT-2024-018/_html/-char/en
https://www.jstage.jst.go.jp/article/isijinternational/64/7/64_ISIJINT-2024-018/_html/-char/en
https://ferrosilicon.co/ferrosilicon-vs-other-ferro-alloys/
https://zxferroalloy.com/resource/ferrosilion15fesi45fesi65fesi75-uses-in-the-different-field/
https://ouci.dntb.gov.ua/en/works/9QnnDgQJ/
https://ouci.dntb.gov.ua/en/works/9QnnDgQJ/
https://www.researchgate.net/publication/248134160_Effect_of_ferrosilicon_addition_on_the_composition_of_inclusions_in_16Cr14NiSi_stainless_steel_melts
https://cir.nii.ac.jp/crid/1390001206451469952
https://cir.nii.ac.jp/crid/1390001206451469952
https://www.jstage.jst.go.jp/article/isijinternational/advpub/0/advpub_ISIJINT-2020-596/_pdf
https://ptspl.com/testing-services/determination-of-oxygen-nitrogen-hydrogen-via-inert-gas-fusion-technique/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. azom.com [azom.com]

To cite this document: BenchChem. [A Comparative Guide to the Deoxidation Efficiency of
Ferrosilicon Grades in Steelmaking]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8270449#comparing-the-deoxidation-efficiency-of-
different-ferrosilicon-grades-in-steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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